Cas no 2228840-93-3 (tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate
• CAS No: 2228840-93-3
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 6244837
• PubChem ID: 165752701
• Update Time: 2025-10-23

tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate
• 2228840-93-3
• EN300-1874365
• tert-butyl N-{4-[(1-hydroxycyclopropyl)methyl]cyclohexyl}carbamate

• Inchi： 1S/C15H27NO3/c1-14(2,3)19-13(17)16-12-6-4-11(5-7-12)10-15(18)8-9-15/h11-12,18H,4-10H2,1-3H3,(H,16,17)
• InChI Key： PVRVOFKDYSIRAQ-UHFFFAOYSA-N
• SMILES： OC1(CC2CCC(CC2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate

Comprehensive Analysis of tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate (CAS No. 2228840-93-3)

The compound tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate (CAS No. 2228840-93-3) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. With its unique structural features, including a cyclopropyl ring and a tert-butyl carbamate group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, especially in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in the field of targeted protein degradation.

One of the key structural components of tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate is the hydroxycyclopropyl moiety, which is known for its ability to modulate the physicochemical properties of molecules. This feature is particularly valuable in medicinal chemistry, where solubility, permeability, and metabolic stability are critical factors. The carbamate group, on the other hand, provides a stable yet reactive handle for further chemical modifications, making this compound a valuable building block in multi-step synthetic routes.

In recent years, the demand for highly functionalized cyclohexane derivatives has surged, driven by their prevalence in drug candidates and agrochemicals. The tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate fits perfectly into this trend, offering a balanced combination of rigidity and flexibility due to its cyclohexyl backbone. This structural duality is highly sought after in the design of allosteric modulators and enzyme inhibitors, which are central to modern drug development programs.

Another area where this compound shows promise is in the field of peptide mimetics. The hydroxycyclopropylmethyl group can mimic certain aspects of peptide secondary structures, enabling the design of non-peptidic compounds with enhanced bioavailability and stability. This is particularly relevant in the context of GPCR-targeted therapies and kinase inhibitors, where peptide-based drugs often face challenges related to poor pharmacokinetics.

From a synthetic chemistry perspective, the preparation of tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate involves sophisticated techniques such as asymmetric catalysis and ring-opening reactions. These methods are not only crucial for accessing the compound itself but also for generating libraries of analogs with diverse pharmacological profiles. The growing interest in fragment-based drug discovery further underscores the importance of such intermediates, as they provide a rich source of three-dimensional molecular diversity.

Environmental and regulatory considerations are also shaping the use of this compound. With increasing emphasis on green chemistry and sustainable synthesis, researchers are exploring catalytic methods to produce tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate with minimal waste and energy consumption. This aligns with broader industry trends toward atom economy and renewable feedstocks, making the compound a candidate for eco-friendly manufacturing processes.

In summary, tert-butyl N-{4-(1-hydroxycyclopropyl)methylcyclohexyl}carbamate (CAS No. 2228840-93-3) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable tool in drug discovery, while its synthetic accessibility ensures its continued relevance in academic and industrial research. As the scientific community delves deeper into targeted therapies and precision medicine, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.